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Compound of Interest

Compound Name: Propargyl-PEG9-THP

Cat. No.: B11928975

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for
Propargyl-PEG9-THP, a bifunctional molecule commonly utilized as a PEG-based PROTAC
(Proteolysis Targeting Chimera) linker in scientific research and drug development. Given its
chemical nature, understanding its properties and associated hazards is paramount for
ensuring laboratory safety and experimental integrity. This document summarizes available
safety data, outlines handling protocols, and provides visual guides for emergency procedures.

Chemical Identification and Properties

Propargyl-PEG9-THP is a complex molecule featuring a propargyl group, a polyethylene
glycol (PEG) spacer of nine units, and a tetrahydropyranyl (THP) protecting group. The
propargyl group contains a terminal alkyne, making it a valuable component for click chemistry
reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CUAAC).

Table 1: Physical and Chemical Properties of Propargyl-PEG9-THP
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Property Value Source
Molecular Formula C26H48011 [1]
Molecular Weight 536.65 g/mol [1]

Physical State

Data not available

Boiling Point

Data not available

Melting Point

Data not available

Vapor Pressure

Data not available

Specific Gravity

Data not available

Solubility

Data not available

Note: Specific quantitative data for several physical properties of Propargyl-PEG9-THP are not
readily available in the provided search results. Researchers should handle the compound with
the caution appropriate for a novel chemical for which full physical property data is not known.

Hazard Identification and Classification

According to the Safety Data Sheet (SDS) provided by DC Chemicals, Propargyl-PEG9-THP
is classified under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) as follows:

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 H410: Very toxic to aquatic life

with long lasting effects

Hazard Statements:
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e H302: Harmful if swallowed.[1]
e H410: Very toxic to aquatic life with long lasting effects.[1]

Safe Handling and Storage

Proper handling and storage are crucial to minimize risks associated with Propargyl-PEG9-
THP.

3.1. Personal Protective Equipment (PPE)
A standard laboratory PPE protocol should be strictly followed when handling this compound.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ) Wear impervious gloves (e.qg., nitrile) and a lab
Skin Protection .
coat.

Use in a well-ventilated area or with a fume
Respiratory Protection hood. If ventilation is inadequate, use a NIOSH-

approved respirator.

3.2. Handling Procedures

Avoid contact with skin and eyes.

Do not ingest or inhale.

Work in a well-ventilated area, preferably a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

3.3. Storage Conditions
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o Store in a tightly closed container.

e Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.
Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.
4.1. First Aid Measures

Table 4: First Aid Procedures

Exposure Route First Aid Measure

If swallowed, call a POISON CENTER or

Ingestion doctor/physician if you feel unwell. Rinse mouth.

[1]

) Remove contaminated clothing and wash skin
Skin Contact )
thoroughly with soap and water.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids. Seek medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

4.2. Spill Response

A chemical spill of Propargyl-PEG9-THP should be handled with care, following established
laboratory safety protocols for hazardous materials.

Caption: Workflow for handling a chemical spill of Propargyl-PEG9-THP.

Toxicological Information
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The primary known toxicological effect of Propargyl-PEG9-THP is that it is harmful if
swallowed. There is no specific LD50 or LC50 data available in the provided search results.

Table 5: Toxicological Data

Test Route Species Value

LD50 Oral Data not available Data not available
LD50 Dermal Data not available Data not available
LC50 Inhalation Data not available Data not available

Ecological Information

Propargyl-PEG9-THP is classified as very toxic to aquatic life with long-lasting effects.
Therefore, it is imperative to prevent its release into the environment. All waste containing this
chemical must be disposed of as hazardous waste according to local, state, and federal
regulations.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of Propargyl-PEG9-THP are
proprietary to the user's specific research. However, a general workflow for a click chemistry
reaction involving this linker is outlined below.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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